Cas no 186792-87-0 (5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene)

• Product Name: 5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene
• CAS No: 186792-87-0
• MF: C₁₂H₇N₃O₃S
• MW: 273.267280817032
• CID: 1058678
• PubChem ID: 71316958
• Update Time: 2025-10-29

5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene Chemical and Physical Properties

Names and Identifiers

• 5-Formyl-2-[(2-nitrophenyl)amino]-3-cyanothiophene
• 5-formyl-2-(2-nitroanilino)thiophene-3-carbonitrile
• 5-FORMYL-2-[(2-NITROPHENYL)AMINO]-3-CYANOTHIOPHENE,ORANGE SOLID
• 5-ForMyl-2-[(2-nitrophenyl)aMino]-3-thiophenecarbonitrile
• DB-253430
• DTXSID20747829
• 5-Formyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile;
• 186792-87-0
• 5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene

• Inchi： 1S/C12H7N3O3S/c13-6-8-5-9(7-16)19-12(8)14-10-3-1-2-4-11(10)15(17)18/h1-5,7,14H
• InChI Key： CQNFCAMNWVNZNM-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(C#N)=C1NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.02100
• Monoisotopic Mass: 273.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 429.1±45.0 °C at 760 mmHg
• Flash Point: 213.3±28.7 °C
• Solubility: Dichloromethane, Methanol
• PSA: 126.95000
• LogP: 3.68028
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene

Comprehensive Overview of 5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene (CAS No. 186792-87-0)

5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene (CAS No. 186792-87-0) is a specialized organic compound with a unique molecular structure that combines a thiophene core with formyl, nitrophenyl, and cyano functional groups. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery, organic electronics, and advanced material synthesis. The presence of multiple reactive sites, such as the formyl group and nitrophenyl moiety, makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene has surged, driven by their utility in designing novel small-molecule inhibitors and fluorescent probes. Researchers are particularly interested in its photophysical properties, which are influenced by the conjugated system formed by the thiophene ring and the nitrophenyl substituent. These properties are critical for applications in organic light-emitting diodes (OLEDs) and sensors, aligning with the growing trend toward sustainable and energy-efficient technologies.

The synthesis of 5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene typically involves multi-step reactions, including Vilsmeier-Haack formylation and nucleophilic aromatic substitution. Its CAS No. 186792-87-0 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and commercial contexts. Given its structural complexity, the compound is often analyzed using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and consistency.

One of the most searched questions related to this compound is: "What are the applications of 5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene in drug development?" Studies suggest its derivatives exhibit promising biological activity, particularly as kinase inhibitors or anti-inflammatory agents. The nitrophenyl group enhances binding affinity to target proteins, while the cyano group improves metabolic stability—a key consideration in medicinal chemistry.

From an industrial perspective, 5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene is also explored for its role in dye-sensitized solar cells (DSSCs) and conductive polymers. Its ability to absorb visible light and participate in charge transfer processes makes it a candidate for next-generation renewable energy solutions. This aligns with global efforts to reduce carbon footprints, a topic frequently searched in conjunction with advanced materials and green chemistry.

In summary, 5-Formyl-2-(2-nitrophenyl)amino-3-cyanothiophene (CAS No. 186792-87-0) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research underscores the importance of heterocyclic chemistry in addressing contemporary challenges in healthcare, energy, and technology.